(Z)-2-Cyano-N-octyl-3-(4-phenylphenyl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-octyl-3-(4-phenylphenyl)prop-2-enamide
• InChI: InChI=1S/C24H28N2O/c1-2-3-4-5-6-10-17-26-24(27)23(19-25)18-20-13-15-22(16-14-20)21-11-8-7-9-12-21/h7-9,11-16,18H,2-6,10,17H2,1H3,(H,26,27)/b23-18-
• InChI Key: FUUSLWRPHXMJHH-NKFKGCMQSA-N
• Canonical SMILES: CCCCCCCCNC(=O)C(=CC1=CC=C(C=C1)C2=CC=CC=C2)C#N
• Isomeric SMILES: CCCCCCCCNC(=O)/C(=C\C1=CC=C(C=C1)C2=CC=CC=C2)/C#N
• Molecular Formula: C24H28N2O
• Molecular Weight: 360.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the phenyl group suggests aromatic properties, while the amide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The cyano group might be susceptible to nucleophilic attack, and the amide group could be involved in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of the octyl group might increase its hydrophobicity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with specific proteins or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential uses of this compound, its synthesis, and its properties. This could include developing more efficient synthesis methods, studying its reactivity, or investigating its potential biological activity.